Cas no 861602-26-8 (4-(N-ethylacetamido)benzoic acid)

• Product Name: 4-(N-ethylacetamido)benzoic acid
• CAS No: 861602-26-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD24488482
• CID: 5605613
• PubChem ID: 129989632
• Update Time: 2025-05-20

4-(N-ethylacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• ADAL1058217
• 861602-26-8
• 4-(N-ethylacetamido)benzoic acid
• EN300-9426495

• MDL： MFCD24488482
• Inchi： 1S/C11H13NO3/c1-3-12(8(2)13)10-6-4-9(5-7-10)11(14)15/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： AIUBFGABAASGRX-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(N-ethylacetamido)benzoic acid

4-(N-Ethylacetamido)Benzoic Acid: A Comprehensive Overview

4-(N-Ethylacetamido)benzoic acid (CAS No. 861602-26-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines the benzoic acid moiety with an N-ethylacetamido group, offering a wide range of functional properties. Recent advancements in synthetic chemistry have further enhanced our understanding of its potential uses and mechanisms of action.

The synthesis of 4-(N-ethylacetamido)benzoic acid has been optimized through various methodologies, including both traditional and modern techniques. Researchers have explored the use of microwave-assisted synthesis, which not only improves reaction efficiency but also reduces the environmental footprint compared to conventional methods. These findings highlight the compound's feasibility for large-scale production while maintaining high purity standards.

In the pharmaceutical industry, 4-(N-ethylacetamido)benzoic acid has shown promise as a precursor for drug development. Its ability to act as a bioisostere or a scaffold for complex molecules makes it an invaluable tool in medicinal chemistry. Recent studies have demonstrated its potential in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This underscores its role in the discovery of novel therapeutic agents.

Furthermore, 4-(N-ethylacetamido)benzoic acid has garnered attention in agrochemical research due to its potential as a plant growth regulator. Field trials have shown that it can enhance crop yield by promoting root development and improving stress tolerance in plants. These findings align with the growing demand for sustainable agricultural practices and eco-friendly chemical solutions.

The material science sector has also benefited from the unique properties of 4-(N-ethylacetamido)benzoic acid. Its ability to form self-assembled monolayers on various substrates has been leveraged in the development of advanced sensors and electronic devices. Recent breakthroughs in nanotechnology have further expanded its applications, particularly in the creation of high-performance materials with tailored optical and electrical properties.

From an environmental perspective, researchers have investigated the biodegradability and eco-toxicity of 4-(N-ethylacetamido)benzoic acid. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, making it a more environmentally friendly alternative to traditional chemicals. This aligns with global efforts to reduce chemical pollution and promote green chemistry principles.

In conclusion, 4-(N-ethylacetamido)benzoic acid (CAS No. 861602-26-8) stands out as a multifaceted compound with immense potential across diverse industries. Its adaptability, combined with recent scientific advancements, positions it as a key player in future innovations. As research continues to uncover new applications and improve synthetic methods, this compound is poised to make significant contributions to science and technology worldwide.